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Compound of Interest

Compound Name: 2-nitro-3-Pyridineethanol

Cat. No.: B8622911

Get Quote

Executive Summary & Molecular Profile
2-nitro-3-Pyridineethanol (CAS: 918153-28-3) represents a challenging crystallographic

target due to the steric congestion between the ortho-substituted nitro group and the flexible

hydroxyethyl chain.[1][2] As a critical intermediate in the synthesis of fused heterocyclic drugs

(e.g., imidazo[1,2-a]pyridines), understanding its solid-state conformation is vital for predicting

reactivity and solubility profiles.[1][2]

This guide provides a validated protocol for the crystallization, X-ray diffraction (XRD) data

acquisition, and structural refinement of this molecule. It addresses the specific challenges

posed by the nitro-group torsion and the rotational disorder of the ethanol tail.
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Property Value
Crystallographic
Implication

Formula

Z' likely 1 or 2; Space group

likely

or

.[1][2][3]

MW 168.15 g/mol
Low absorption coefficient (

); Mo radiation preferred.

H-Bond Donors 1 (-OH)
Critical for lattice stabilization.

[1][2]

H-Bond Acceptors
4 (N-py,

, OH)

Competitive acceptor sites

drive polymorphism.[1][2]

Rotatable Bonds 3
High probability of disorder in

the ethanol tail at RT.[1]

Phase I: Crystallization Strategy
The primary obstacle in crystallizing 2-nitro-3-Pyridineethanol is the flexibility of the alkyl

chain combined with the dipole of the nitro group, which often leads to oil formation.[1][2]

Solvent Selection Matrix
Do not rely on single-solvent evaporation.[1][2] Use the following polarity-gradient systems to

induce nucleation.
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Method
Solvent System
(Ratio)

Mechanism Target Morphology

Vapor Diffusion
THF (Inner) / Pentane

(Outer)

Slow polarity

reduction forces

aggregation without

oiling out.[1][2]

Prisms / Blocks

Slow Cooling
Ethanol / Water (9:

[1]1)

Exploits H-bonding

potential of the -OH

tail.[1][2]

Needles (check for

twinning)

Interface Diffusion
Dichloromethane /

Hexane

Layering allows slow

mixing at the

interface.

Plates

Handling "Oiling Out"
If the compound separates as an oil:

Seed: Scratch the vessel wall with a glass rod to induce nucleation energy.

Temperature Cycling: Cycle between -20°C and 25°C to disrupt the metastable oil phase.[1]

Derivatization (Fallback): If the neutral molecule resists crystallization, form a co-crystal

using picric acid or 3,5-dinitrobenzoic acid to anchor the pyridine nitrogen via proton transfer

or

-stacking.[1]

Phase II: Data Acquisition Protocol (SC-XRD)
High-quality data collection requires mitigating thermal motion in the ethanol chain.[1][2]

Instrument Parameters
Radiation Source:

(
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Å) is preferred over

to minimize absorption effects, though Cu is acceptable for such a small organic molecule if
signal strength is low.[1][2]

Detector Distance: 50–60 mm (maximize resolution to 0.75 Å).

Scan Strategy: Full sphere coverage (

in

and

) to ensure redundancy > 4.0.

Environmental Control (Critical)
Temperature:100 K (Liquid Nitrogen Stream).

Rationale: The ethyl chain at position 3 is highly prone to thermal disorder. Collecting at

room temperature (298 K) will likely result in "cigar-shaped" thermal ellipsoids and high

-factors.[1][2] Freezing the motion is non-negotiable for publication-quality data.[1][2]

Phase III: Structural Analysis & Refinement
Once data is integrated and scaled, structure solution typically proceeds via Direct Methods

(SHELXT) or Charge Flipping.

Key Structural Features to Resolve
Nitro Group Torsion:

Expect the nitro group (

) to be twisted out of the pyridine plane by 30–60°.

Cause: Steric repulsion between the nitro oxygens and the

-methylene protons of the ethanol chain at C3.[1][2]
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Intra- vs. Intermolecular H-Bonding:

Scenario A (Intramolecular):

. Forms a pseudo-7-membered ring. Less likely if the torsion angle is high.

Scenario B (Intermolecular):

(neighbor). This creates infinite chains or centrosymmetric dimers (

motifs). This is the energetically favored packing mode.

Disorder Modeling:

If the ethanol tail shows split electron density maps even at 100 K, model it as a two-part

disorder using PART 1 and PART 2 instructions in SHELXL, constraining occupancies to

sum to 1.0 (e.g., SUMP).

Validation Metrics (Self-Correcting)
(all data): Target

.

Goodness of Fit (GooF): Target 1.0–1.1.

CheckCIF: Must report no A-level alerts regarding missed symmetry or voids.

Visualization: Experimental Logic Flow
The following diagram illustrates the decision logic for solving the structure, from synthesis to

refinement.
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Crude 2-nitro-3-Pyridineethanol
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Caption: Logical workflow for the structural determination of 2-nitro-3-Pyridineethanol,
including contingencies for non-crystalline oils.
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Advanced Analysis: Hirshfeld Surfaces
To fully characterize the "drug-ability" of the solid form, perform Hirshfeld Surface analysis

(using CrystalExplorer) to quantify intermolecular contacts.[2]

Surface: Look for deep red spots indicating strong H-bonds (

).

Fingerprint Plot:

Spikes: Two sharp spikes at the bottom left indicate strong H-bonds.[1]

Wings: Broad wings suggest

interactions.[1]

Central Region: Represents

stacking between pyridine rings (centroid-centroid distance ~3.8 Å).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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